Cas no 766-85-8 (3-Iodoanisole)
3-Iodoanisole structure
Product Name:3-Iodoanisole
CAS No:766-85-8
MF:C7H7IO
MW:234.034354448318
MDL:MFCD00001048
CID:39816
PubChem ID:69839
Update Time:2025-04-18
3-Iodoanisole Chemical and Physical Properties
Names and Identifiers
-
- 3-iodoanisole
- 1-iodo-3-methoxybenzene
- 1-methoxy-3-iodobenzene
- 3-MeO-C6H4-I
- 3-Methoxyiodobenzene
- 3-Methoxyphenyl iodide
- Anisole,m-iodo
- Benzene,1-iodo-3-methoxy
- m-Iodoanisole
- m-MeOC6H4-I
- m-Methoxyiodobenzene
- Benzene, 1-iodo-3-methoxy-
- Anisole, m-iodo-
- 1-iodo-3-methoxy-benzene
- m-iodoanisol
- m-iodo-anisole
- NSC60726
- PubChem3904
- 3-methoxy-iodobenzene
- 3-iodo-methoxy-benzene
- RSHBAGGASAJQCH-UHFFFAOYSA-
- SBB059058
- EN300-190041
- EINECS 212-173-1
- F15426
- AC-22939
- L9JJR6U9YU
- DTXSID6061105
- SY027986
- CS-W012919
- A19933
- NSC 60726
- SCHEMBL133589
- SCHEMBL12015255
- I0379
- AM20041139
- AKOS008949239
- NS00037830
- 3-Iodoanisole, 99%
- NSC-60726
- AC-25986
- 766-85-8
- InChI=1/C7H7IO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
- AS-19208
- MFCD00001048
- FT-0615892
- 1-Iodo-3-methoxy-benzene; 1-Iodo-3-methoxybenzene; 3-Methoxyphenyl Iodide; m-Methoxyiodobenzene; NSC 60726;
- 3-Iodoanisole
-
- MDL： MFCD00001048
- Inchi： 1S/C7H7IO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
- InChI Key： RSHBAGGASAJQCH-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)OC
- BRN： 1858896
Computed Properties
- Exact Mass: 233.95400
- Monoisotopic Mass: 233.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 9.2
Experimental Properties
- Color/Form: Not determined
- Density: 1.965 g/mL at 25 °C(lit.)
- Boiling Point: 245°C(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.613(lit.)
- Water Partition Coefficient: Soluble in chloroform, alcohol, ether. Insoluble in water.
- PSA: 9.23000
- LogP: 2.29980
- Sensitiveness: Light Sensitive
- Solubility: Not determined
3-Iodoanisole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36
- Safety Instruction： S26-S24/25
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R22; R36
- Safety Term：S26
- Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.
3-Iodoanisole Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-Iodoanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001303-1g |
3-Iodoanisole |
766-85-8 | 98% | 1g |
￡10.00 | 2022-03-29 | |
| Fluorochem | 001303-5g |
3-Iodoanisole |
766-85-8 | 98% | 5g |
￡18.00 | 2022-03-29 | |
| Fluorochem | 001303-10g |
3-Iodoanisole |
766-85-8 | 98% | 10g |
￡29.00 | 2022-03-29 | |
| Fluorochem | 001303-25g |
3-Iodoanisole |
766-85-8 | 98% | 25g |
￡57.00 | 2022-03-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I123674-25g |
3-Iodoanisole |
766-85-8 | ≥99.0% | 25g |
¥125.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I123674-100g |
3-Iodoanisole |
766-85-8 | ≥99.0% | 100g |
¥449.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I123674-5g |
3-Iodoanisole |
766-85-8 | ≥99.0% | 5g |
¥35.90 | 2023-09-02 | |
| Chemenu | CM191724-100g |
3-Iodoanisole |
766-85-8 | 95% | 100g |
$158 | 2021-06-16 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB19736-1g |
3-Iodoanisole |
766-85-8 | 97% | 1g |
0.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB19736-5g |
3-Iodoanisole |
766-85-8 | 97% | 5g |
64.00 | 2021-07-09 |
3-Iodoanisole Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
766-85-8 (3-Iodoanisole) Related Products
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